Cas no 1261956-81-3 (5-Fluoro-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid)

• Product Name: 5-Fluoro-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid
• CAS No: 1261956-81-3
• MF: C₁₉H₁₈FNO₃
• MW: 327.34952878952
• MDL: MFCD18323027
• CID: 2765955
• PubChem ID: 53228848
• Update Time: 2025-06-13

5-Fluoro-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95%
• DTXSID30692290
• 5-Fluoro-4'-(piperidine-1-carbonyl)[1,1'-biphenyl]-3-carboxylic acid
• 5-FLUORO-3-[4-(PIPERIDINE-1-CARBONYL)PHENYL]BENZOIC ACID
• 1261956-81-3
• MFCD18323027
• 5-Fluoro-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid

• MDL： MFCD18323027
• Inchi： 1S/C19H18FNO3/c20-17-11-15(10-16(12-17)19(23)24)13-4-6-14(7-5-13)18(22)21-8-2-1-3-9-21/h4-7,10-12H,1-3,8-9H2,(H,23,24)
• InChI Key： SKBSMWPKCIWNGJ-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)O)C=C(C=1)C1C=CC(=CC=1)C(N1CCCCC1)=O

Computed Properties

• Exact Mass: 327.12707160Da
• Monoisotopic Mass: 327.12707160Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 57.6Ų

Additional information on 5-Fluoro-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid

Introduction to 5-Fluoro-3-[4-(piperidine-1-carbonyl)phenyl]benzoic Acid (CAS No. 1261956-81-3)

5-Fluoro-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural properties and potential biological activities. This compound, identified by its Chemical Abstracts Service (CAS) number 1261956-81-3, represents a sophisticated molecular entity that integrates fluorine substitution, piperidine incorporation, and benzoic acid scaffold, making it a promising candidate for further exploration in drug discovery and therapeutic development.

The structural framework of 5-Fluoro-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid comprises several key functional groups that contribute to its chemical reactivity and biological interactions. The presence of a fluorine atom at the 5-position of the benzoic acid ring introduces electronic and steric effects that can modulate the compound's pharmacokinetic profile. Additionally, the piperidine-1-carbonyl moiety at the 4-position of the phenyl ring enhances the compound's solubility and bioavailability while providing a versatile site for further chemical modifications. The benzoic acid core itself is a well-established pharmacophore in medicinal chemistry, known for its role in various therapeutic agents.

In recent years, there has been growing interest in the development of novel compounds that combine fluorinated aromatic systems with heterocyclic structures. The incorporation of fluorine into pharmaceutical molecules is particularly advantageous due to its ability to influence metabolic stability, binding affinity, and overall efficacy. Studies have demonstrated that fluorine substitution can enhance the lipophilicity of molecules, thereby improving their membrane permeability and cellular uptake. Furthermore, fluorine atoms can participate in specific interactions with biological targets, such as enzymes and receptors, leading to more potent and selective drug candidates.

The piperidine scaffold is another critical component of this compound that has been extensively studied in drug design. Piperidine derivatives are known for their favorable pharmacokinetic properties, including good oral bioavailability and reduced toxicity. They are also frequently found in approved drugs across various therapeutic categories, underscoring their importance in medicinal chemistry. The 4-(piperidine-1-carbonyl)phenyl group in 5-Fluoro-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid not only contributes to the compound's structural complexity but also provides a platform for further derivatization to explore new biological activities.

Recent research has highlighted the potential of 5-Fluoro-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid as a lead compound for developing novel therapeutic agents. For instance, studies have suggested that this compound may exhibit inhibitory activity against certain enzymes implicated in inflammatory diseases and cancer. The combination of fluorine substitution and piperidine moiety could enhance its binding affinity to target proteins, leading to more effective therapeutic outcomes. Additionally, computational modeling studies have been conducted to predict the binding modes of this compound with various biological targets, providing valuable insights into its potential mechanisms of action.

The benzoic acid moiety in this compound also plays a crucial role in its biological activity. Benzoic acid derivatives are well-documented for their antimicrobial, anti-inflammatory, and analgesic properties. By integrating this pharmacophore with fluorinated and piperidine-based structures, researchers aim to develop compounds with enhanced efficacy and reduced side effects. Preliminary experiments have shown promising results in vitro, indicating that 5-Fluoro-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid may possess significant therapeutic potential.

From a synthetic chemistry perspective, the preparation of 5-Fluoro-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Key synthetic strategies include cross-coupling reactions between halogenated benzoic acids and aryl halides or boronic acids, followed by functional group transformations such as carboxylation or amide bond formation. The introduction of fluorine atoms often requires specialized reagents or conditions to ensure regioselectivity and minimize unwanted side reactions.

The pharmacological evaluation of 5-Fluoro-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid is an ongoing process that involves both in vitro and in vivo studies. In vitro assays are conducted to assess its interaction with specific enzymes or receptors using biochemical techniques such as enzyme inhibition assays or surface plasmon resonance (SPR). These studies help determine the compound's potency, selectivity, and mechanism of action. In vivo studies are then performed to evaluate its pharmacokinetic properties, including absorption, distribution, metabolism, excretion (ADME), and toxicity profiles.

The potential applications of 5-Fluoro-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid extend across multiple therapeutic areas due to its versatile structure. For example, it may be explored as a precursor for developing kinase inhibitors targeting cancers or inflammatory diseases. Additionally, its structural features could make it useful in designing agents for neurological disorders or infectious diseases where fluorinated benzoic acid derivatives have shown promise.

Future research directions may focus on optimizing the synthesis of this compound to improve scalability and cost-effectiveness for industrial production. Additionally, exploring derivative compounds through structure-based drug design could lead to novel analogs with enhanced biological activity or improved pharmacokinetic profiles. Collaborative efforts between synthetic chemists and biologists will be essential in translating these findings into tangible therapeutic benefits for patients worldwide.